Cas no 1021252-29-8 (2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide)

• Product Name: 2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide
• CAS No: 1021252-29-8
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 6072418
• PubChem ID: 25881845
• Update Time: 2025-10-24

2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide
• 2-ethoxy-N-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]benzamide
• VU0637275-1
• F5147-0650
• 1021252-29-8
• AKOS024500277
• 2-ethoxy-N-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)benzamide

• Inchi： 1S/C20H21N3O4/c1-2-26-17-8-4-3-7-15(17)20(25)21-12-6-13-23-19(24)11-10-16(22-23)18-9-5-14-27-18/h3-5,7-11,14H,2,6,12-13H2,1H3,(H,21,25)
• InChI Key： VBUFOGBLXINAGJ-UHFFFAOYSA-N
• SMILES： C(NCCCN1N=C(C2=CC=CO2)C=CC1=O)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 367.15320616g/mol
• Monoisotopic Mass: 367.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide

2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide (CAS 1021252-29-8): A Comprehensive Overview

2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide (CAS 1021252-29-8) is a sophisticated organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This furan-pyridazinone hybrid structure combines multiple pharmacophores, making it particularly interesting for drug discovery applications. The compound's unique molecular architecture features a 2-ethoxybenzamide moiety linked to a 3-(furan-2-yl)-6-oxo-1,6-dihydropyridazine core through a propyl spacer, creating potential for diverse biological interactions.

Recent trends in pharmaceutical research highlight growing interest in heterocyclic compounds like 2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide, particularly for their potential as kinase inhibitors or modulators of inflammatory pathways. The furan ring contributes to the compound's aromatic character and potential π-π stacking interactions with biological targets, while the pyridazinone moiety offers hydrogen bonding capabilities. These structural features align with current drug design strategies focusing on multi-target therapeutics, a hot topic in modern pharmacology.

The physicochemical properties of CAS 1021252-29-8 make it particularly suitable for medicinal chemistry applications. With a molecular weight of 369.39 g/mol and calculated logP values suggesting moderate lipophilicity, this compound exhibits favorable characteristics for potential drug development. Researchers are particularly interested in its structure-activity relationships, as evidenced by increasing searches for "pyridazinone derivatives biological activity" and "furan-containing drug candidates" in scientific literature databases.

Current applications of 2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide primarily focus on its potential as a lead compound in various therapeutic areas. The compound's structural similarity to known bioactive molecules suggests possible utility in addressing conditions where modulation of specific enzymatic pathways is desired. This aligns with growing interest in targeted therapies and precision medicine approaches, which dominate contemporary pharmaceutical research discussions.

Synthetic approaches to CAS 1021252-29-8 typically involve multi-step organic transformations, with key steps including the formation of the pyridazinone ring and subsequent amide coupling. Recent publications have explored optimized synthetic routes, reflecting the compound's importance in medicinal chemistry. The search term "synthesis of furan-pyridazinone hybrids" has shown increased frequency in academic search engines, indicating rising interest in this chemical class.

From a commercial perspective, 2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide is primarily available as a research chemical for pharmaceutical development. Its market availability reflects the growing demand for novel heterocyclic scaffolds in drug discovery programs. Pricing and availability data suggest this compound remains a specialty item, primarily supplied to academic and industrial research laboratories engaged in innovative drug development projects.

Quality control and characterization of CAS 1021252-29-8 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify the compound's purity and structural integrity. These analytical procedures are crucial given the compound's potential use in biological screening assays and structure-activity relationship studies.

Storage and handling recommendations for 2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide follow standard protocols for organic compounds of similar nature. The material is typically stored at controlled room temperature, protected from light and moisture, to maintain stability. These precautions ensure the compound remains suitable for research applications over extended periods.

Future research directions for CAS 1021252-29-8 may explore its potential in emerging therapeutic areas, particularly those addressing unmet medical needs. The compound's structural features suggest possible applications in developing treatments for various conditions, though specific indications would require extensive preclinical and clinical validation. This aligns with current pharmaceutical industry trends toward novel mechanism-based therapeutics.

In conclusion, 2-ethoxy-N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}benzamide represents an intriguing example of modern medicinal chemistry, combining multiple privileged structures in a single molecular entity. Its continued study contributes to the broader understanding of structure-activity relationships in drug design and may lead to valuable therapeutic advances. As research progresses, this compound may emerge as an important tool in the development of new pharmacological interventions.